Cas no 1698568-91-0 (tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate
• CAS No: 1698568-91-0
• MF: C₁₅H₂₆INO₃
• MW: 395.276317119598
• CID: 6394495
• PubChem ID: 114774645
• Update Time: 2025-05-21

tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate
• 1698568-91-0
• EN300-1135586

• Inchi： 1S/C15H26INO3/c1-15(2,3)20-14(18)17-8-12(16)13(9-17)19-10-11-6-4-5-7-11/h11-13H,4-10H2,1-3H3
• InChI Key： LJHQLRDZPQQVRS-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCC1CCCC1

Computed Properties

• Exact Mass: 395.09574g/mol
• Monoisotopic Mass: 395.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1698568-91-0)

The compound tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1698568-91-0) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a pyrrolidine core substituted with a cyclopentylmethoxy group and an iodo moiety, makes it a valuable building block for the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate is its role in cross-coupling reactions, a hot topic in modern synthetic chemistry. The presence of the iodo substituent allows for efficient participation in Palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. This aligns with the current trend in pharmaceutical research, where there is a strong demand for efficient and versatile synthetic methodologies.

From a structural perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers significant advantages in multi-step syntheses. The Boc group is known for its stability under various reaction conditions and its ease of removal under mild acidic conditions, making tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate a preferred choice for peptide and heterocycle synthesis. This feature is particularly relevant given the rising interest in peptide-based therapeutics and PROTACs (Proteolysis Targeting Chimeras), which are among the most searched topics in medicinal chemistry today.

The cyclopentylmethoxy side chain in this molecule introduces an interesting element of three-dimensional complexity, which is highly sought after in drug design to improve target selectivity and metabolic stability. This characteristic addresses one of the major challenges in modern drug discovery - the development of molecules with optimal drug-like properties. The pharmaceutical industry's shift toward sp3-rich compounds (as evidenced by recent literature and patent filings) further enhances the relevance of this building block.

In terms of practical applications, tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate has shown promise in the synthesis of kinase inhibitors and GPCR modulators, two major classes of therapeutic agents that dominate current drug development pipelines. The ability to efficiently introduce diverse substituents at the 4-position (via the iodo group) while maintaining the stereochemical integrity of the pyrrolidine ring makes this compound particularly valuable for creating focused libraries in structure-activity relationship (SAR) studies.

From a commercial perspective, the availability of tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1698568-91-0) has improved significantly in recent years, responding to the growing demand from contract research organizations and academic laboratories. This aligns with the broader trend of outsourcing in pharmaceutical R&D and the increasing importance of building block accessibility in drug discovery programs. The compound's stability under standard storage conditions and its compatibility with most common organic solvents further contribute to its practical utility.

Quality control aspects of tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate are crucial for its successful application in synthesis. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure high purity and confirm structural integrity. These quality assurance measures are particularly important given the current regulatory emphasis on genotoxic impurity control in pharmaceutical manufacturing - another highly searched topic in the chemical and pharmaceutical industries.

Looking toward future applications, the versatility of tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate suggests potential uses beyond traditional small molecule drug discovery. There is growing interest in exploring its incorporation into bioconjugates and imaging probes, leveraging the reactivity of the iodo group for click chemistry or radiolabeling applications. This aligns with the expanding field of theranostics (therapy + diagnostics), which represents one of the most innovative areas in modern medicine.

In conclusion, tert-butyl 3-(cyclopentylmethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1698568-91-0) stands as a remarkably versatile synthetic intermediate with broad applicability in medicinal chemistry and drug development. Its unique combination of a protected amine, a reactive halogen, and a three-dimensional structural motif positions it as a valuable tool for addressing current challenges in lead optimization and molecular design. As synthetic methodologies continue to evolve and the demand for structurally diverse building blocks increases, the importance of such carefully designed intermediates is likely to grow even further in the coming years.